Cas no 15638-10-5 (Benzene, 1-methoxy-2-(2-phenylethenyl)-)

Benzene, 1-methoxy-2-(2-phenylethenyl)- structure
15638-10-5 structure
Product Name:Benzene, 1-methoxy-2-(2-phenylethenyl)-
CAS No:15638-10-5
MF:C15H14O
MW:210.271064281464
CID:1332732
PubChem ID:5375953
Update Time:2025-04-20

Benzene, 1-methoxy-2-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methoxy-2-(2-phenylethenyl)-
    • Inchi: 1S/C15H14O/c1-16-15-10-6-5-9-14(15)12-11-13-7-3-2-4-8-13/h2-12H,1H3/b12-11+
    • InChI Key: FLQOKJWUYDGZIT-VAWYXSNFSA-N
    • SMILES: O(C)C1C=CC=CC=1/C=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 210.104
  • Monoisotopic Mass: 210.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • Density: 1.069±0.06 g/cm3(Predicted)
  • Melting Point: 136 °C
  • Boiling Point: 138-140 °C(Press: 0.15 Torr)

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